- Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N-Substituted Piperidinyl Diphenylsulfonyl Sulfonamides, Journal of Medicinal Chemistry, 2009, 52(1), 105-116
Cas no 915763-83-6 (Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)-)
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)-, is a specialized aromatic amine derivative featuring both a phenylsulfonyl and a trifluoromethyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its unique electronic and steric properties. The phenylsulfonyl group enhances stability and reactivity in nucleophilic substitution reactions, while the electron-withdrawing trifluoromethyl group influences the compound's acidity and binding affinity. Its structural features make it a valuable intermediate for designing bioactive molecules, particularly in the development of sulfonamide-based therapeutics or agrochemicals. The compound's well-defined reactivity profile allows for precise functionalization, enabling applications in medicinal chemistry and material science.
915763-83-6 structure
Product Name:Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)-
CAS No:915763-83-6
MF:C13H10F3NO2S
MW:301.284212589264
CID:2157308
PubChem ID:25189328
Update Time:2025-05-28
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)-
- 5-(Phenylsulfonyl)-2-(trifluoromethyl)benzenamine (ACI)
- 5-(Phenylsulfonyl)-2-trifluoromethylaniline
- CS-M1725
- AKOS015899456
- 915763-83-6
- 5-(Phenylsulfonyl)-2-(trifluoromethyl)aniline
- CS-14492
- 5-(benzenesulfonyl)-2-(trifluoromethyl)aniline
- SCHEMBL4618091
-
- Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-7-6-10(8-12(11)17)20(18,19)9-4-2-1-3-5-9/h1-8H,17H2
- InChI Key: JNLPAVGXQZPUNU-UHFFFAOYSA-N
- SMILES: O=S(C1C=C(N)C(C(F)(F)F)=CC=1)(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 301.038
- Monoisotopic Mass: 301.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5A^2
- XLogP3: 2.9
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059416-100mg |
5-(Phenylsulfonyl)-2-(trifluoromethyl)aniline |
915763-83-6 | 98% | 100mg |
¥3153.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059416-250mg |
5-(Phenylsulfonyl)-2-(trifluoromethyl)aniline |
915763-83-6 | 98% | 250mg |
¥6781.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059416-1g |
5-(Phenylsulfonyl)-2-(trifluoromethyl)aniline |
915763-83-6 | 98% | 1g |
¥11320.00 | 2024-04-25 |
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Methanol , Water ; 3 d, rt → 70 °C; 70 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethylacetamide ; rt → 100 °C; 6 h, 100 °C; 100 °C → rt
2.1 Reagents: Stannous chloride Solvents: Methanol , Water ; 3 d, rt → 70 °C; 70 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Stannous chloride Solvents: Methanol , Water ; 3 d, rt → 70 °C; 70 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
- Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N-Substituted Piperidinyl Diphenylsulfonyl Sulfonamides, Journal of Medicinal Chemistry, 2009, 52(1), 105-116
Production Method 3
Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Benzene ; 2 d, rt
2.1 Reagents: Copper Solvents: Dimethylacetamide ; rt → 100 °C; 6 h, 100 °C; 100 °C → rt
3.1 Reagents: Stannous chloride Solvents: Methanol , Water ; 3 d, rt → 70 °C; 70 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Copper Solvents: Dimethylacetamide ; rt → 100 °C; 6 h, 100 °C; 100 °C → rt
3.1 Reagents: Stannous chloride Solvents: Methanol , Water ; 3 d, rt → 70 °C; 70 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
- Modulation of Wnt Signaling Through Inhibition of Secreted Frizzled-Related Protein I (sFRP-1) with N-Substituted Piperidinyl Diphenylsulfonyl Sulfonamides, Journal of Medicinal Chemistry, 2009, 52(1), 105-116
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Raw materials
- dibromodifluoromethane
- 5-(PHENYLSULFONYL)-2-(TRIFLUOROMETHYL)NITROBENZENE
- 1-Chloro-2-nitro-4-(phenylsulfonyl)benzene
- 4-Chloro-3-nitrobenzenesulfonyl chloride
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Preparation Products
Benzenamine, 5-(phenylsulfonyl)-2-(trifluoromethyl)- Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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